Cas no 112777-37-4 (2-methoxy-N-(propan-2-yl)pyridin-3-amine)

• Product Name: 2-methoxy-N-(propan-2-yl)pyridin-3-amine
• CAS No: 112777-37-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 840910
• PubChem ID: 13901728
• Update Time: 2025-05-19

2-methoxy-N-(propan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-Isopropyl-2-methoxypyridin-3-amine
• 2-methoxy-N-propan-2-ylpyridin-3-amine
• 3-Pyridinamine, 2-methoxy-N-(1-methylethyl)-
• 2-methoxy-N-(propan-2-yl)pyridin-3-amine
• 2-Methoxy-N-(1-methylethyl)-3-pyridinamine
• SCHEMBL12380214
• L10183
• DB-032315
• AKOS009908024
• 112777-37-4
• DTXSID20552137
• EN300-166890

• Inchi： 1S/C9H14N2O/c1-7(2)11-8-5-4-6-10-9(8)12-3/h4-7,11H,1-3H3
• InChI Key： BCAVWLXWENMMDV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CN=1)NC(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 240 ºC
• Flash Point: 99 ºC

Additional information on 2-methoxy-N-(propan-2-yl)pyridin-3-amine

Professional Introduction to Compound with CAS No. 112777-37-4 and Product Name: 2-methoxy-N-(propan-2-yl)pyridin-3-amine

The compound with CAS No. 112777-37-4 and the product name 2-methoxy-N-(propan-2-yl)pyridin-3-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and development. The 2-methoxy-N-(propan-2-yl)pyridin-3-amine moiety, a key structural feature, contributes to its distinct chemical behavior and biological activity, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel heterocyclic compounds, particularly those containing nitrogen-containing rings. Among these, pyridine derivatives have emerged as a cornerstone in medicinal chemistry due to their diverse biological activities and favorable pharmacokinetic properties. The 2-methoxy-N-(propan-2-yl)pyridin-3-amine compound exemplifies this trend, combining a methoxy group and an isopropyl substituent on a pyridine backbone, which enhances its solubility and bioavailability.

One of the most compelling aspects of this compound is its potential role in addressing various therapeutic challenges. Current research indicates that 2-methoxy-N-(propan-2-yl)pyridin-3-amine exhibits promising activity against multiple targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The presence of the 2-methoxy group not only influences the electronic properties of the molecule but also enhances its interactions with biological targets, potentially leading to higher efficacy.

Recent studies have highlighted the compound's ability to modulate key signaling pathways involved in disease progression. For instance, research has demonstrated that 2-methoxy-N-(propan-2-yl)pyridin-3-amine can inhibit the activity of certain kinases, which are critical in regulating cell proliferation and survival. This mechanism of action makes it particularly interesting for developing treatments against cancers where kinase overactivity is a hallmark. Additionally, preliminary data suggest that the compound may exhibit anti-inflammatory properties by interacting with cytokine pathways, offering a potential therapeutic strategy for chronic inflammatory conditions.

The synthesis of 2-methoxy-N-(propan-2-yl)pyridin-3-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the pyridine core while introducing the necessary functional groups. The use of chiral auxiliaries or asymmetric catalysis may also be employed to achieve enantiopure forms of the compound, which is crucial for optimizing its pharmacological profile.

In terms of pharmacokinetic properties, 2-methoxy-N-(propan-2-yl)pyridin-3-amine demonstrates favorable solubility characteristics in both water and organic solvents, which is essential for formulation development. Its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing a reasonable half-life that suggests potential for oral administration. Furthermore, preliminary toxicological evaluations indicate that the compound exhibits low toxicity at therapeutic doses, reinforcing its suitability for further clinical development.

The integration of computational chemistry techniques has played a pivotal role in understanding the molecular interactions of 2-methoxy-N-(propan-2-yl)pyridin-3-am ine with biological targets. Molecular docking studies have been conducted to predict binding affinities and identify key residues involved in receptor interactions. These computational approaches have not only guided structural optimization but also provided insights into potential side effects by identifying off-target interactions. Such advancements underscore the importance of integrating computational methods with experimental research to accelerate drug discovery efforts.

As the pharmaceutical landscape continues to evolve, compounds like 2-methoxy-N-(propan -2 -yl)pyridin -3 -amine are poised to play a critical role in addressing unmet medical needs. The unique combination of structural features and biological activities makes it a versatile tool for medicinal chemists exploring new therapeutic strategies. Future research will likely focus on refining synthetic routes to improve scalability while exploring novel derivatives that enhance potency and selectivity.

The broader implications of this compound extend beyond individual therapeutic applications. Its development exemplifies the growing trend toward rational drug design, where computational modeling and synthetic chemistry are leveraged to create molecules with tailored properties. This approach not only accelerates the discovery process but also reduces attrition rates associated with traditional trial-and-error methods.

In conclusion, 2 - methoxy - N - ( propan - 2 - yl ) py ridin - 3 - am ine ( CAS No . 112777 - 37 - 4 ) represents a significant contribution to pharmaceutical chemistry with its promising biological activities and favorable pharmacokinetic profile . The strategic placement of functional groups such as the methoxy moiety enhances its interaction with biological targets , making it a valuable candidate for further clinical investigation . As research progresses , this compound is expected to pave the way for innovative treatments across multiple therapeutic areas .